Cas no 2248175-07-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1S,2S)-2-phenylcyclopropane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1S,2S)-2-phenylcyclopropane-1-carboxylate
• CAS No: 2248175-07-5
• MF: C₁₈H₁₃NO₄
• MW: 307.300124883652
• CID: 5819688
• PubChem ID: 165726769
• Update Time: 2025-06-15

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1S,2S)-2-phenylcyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248175-07-5
• EN300-6524889
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1S,2S)-2-phenylcyclopropane-1-carboxylate
• SCHEMBL24097388

• Inchi： 1S/C18H13NO4/c20-16-12-8-4-5-9-13(12)17(21)19(16)23-18(22)15-10-14(15)11-6-2-1-3-7-11/h1-9,14-15H,10H2/t14-,15+/m1/s1
• InChI Key： REDLFVFKCOYMAK-CABCVRRESA-N
• SMILES： O(C([C@H]1C[C@@H]1C1C=CC=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 307.08445790g/mol
• Monoisotopic Mass: 307.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1S,2S)-2-phenylcyclopropane-1-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1S,2S)-2-phenylcyclopropane-1-carboxylate (CAS No. 2248175-07-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1S,2S)-2-phenylcyclopropane-1-carboxylate (CAS No. 2248175-07-5) is a highly specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a 1,3-dioxo-isoindole moiety coupled with a (1S,2S)-2-phenylcyclopropane carboxylate group, makes it a subject of interest for researchers exploring novel bioactive compounds and advanced materials. This article delves into its properties, synthesis, and potential applications, while addressing common queries and trends in the field.

One of the most frequently searched questions regarding this compound is: "What are the applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl derivatives in drug discovery?" The answer lies in the molecule's ability to act as a versatile scaffold for designing enzyme inhibitors and receptor modulators. The isoindole-1,3-dione core is known for its electron-withdrawing properties, which can enhance the binding affinity of drug candidates to biological targets. Additionally, the (1S,2S)-2-phenylcyclopropane fragment introduces stereochemical complexity, often crucial for achieving selectivity in therapeutic agents.

From a synthetic chemistry perspective, the preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1S,2S)-2-phenylcyclopropane-1-carboxylate involves multi-step organic transformations. Key steps typically include the cyclopropanation of styrene derivatives followed by esterification with 1,3-dioxoisoindoline. Researchers often search for "efficient synthesis methods for cyclopropane carboxylates", highlighting the demand for optimized protocols to access such structurally intricate compounds. Recent advances in catalytic asymmetric synthesis have improved the enantioselective preparation of similar molecules, reducing waste and enhancing yields.

In material science, this compound has garnered attention due to the growing interest in functionalized isoindole derivatives for organic electronics. The conjugated system of the 1,3-dioxoisoindoline unit can contribute to charge transport properties, making it a candidate for organic semiconductors or light-emitting materials. Searches like "isoindole-based materials for OLED applications" reflect this trend. The phenylcyclopropane segment may further modulate the compound's electronic characteristics and thermal stability, which are critical for device performance.

The stereochemistry of (1S,2S)-2-phenylcyclopropane-1-carboxylate is another area of significance, as evidenced by queries such as "importance of cyclopropane stereochemistry in medicinal chemistry". The rigid three-membered ring imposes distinct spatial constraints on molecular conformations, often leading to enhanced biological activity or altered physical properties compared to acyclic analogs. This feature is particularly valuable in the design of peptidomimetics or constrained analogs of bioactive molecules.

Analytical characterization of CAS No. 2248175-07-5 typically employs techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. Researchers frequently search for "spectroscopic data for isoindole derivatives" or "crystallographic studies of cyclopropane carboxylates", underscoring the need for comprehensive structural elucidation of such compounds. The crystalline nature of many 1,3-dioxoisoindoline derivatives facilitates single-crystal analysis, providing valuable insights into molecular packing and intermolecular interactions.

Environmental and stability considerations are also pertinent to this compound. While not classified as hazardous, proper storage conditions are essential to maintain its integrity. Common searches include "storage stability of isoindole derivatives" and "handling precautions for cyclopropane compounds". Generally, protecting the material from moisture and extreme temperatures ensures long-term stability, particularly for the ester functionality present in the molecule.

Future research directions for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1S,2S)-2-phenylcyclopropane-1-carboxylate may explore its potential as a building block for more complex architectures. The combination of pharmacophore groups in a single molecule offers opportunities for structure-activity relationship studies. Additionally, its application in polymer chemistry as a monomer or cross-linking agent remains an underexplored area that could yield innovative materials with tailored properties.

In conclusion, CAS No. 2248175-07-5 represents a fascinating case study in the intersection of medicinal chemistry and materials science. Its structural features address multiple contemporary research challenges, from drug design to functional materials development. As synthetic methodologies advance and analytical techniques become more sophisticated, the full potential of this and related isoindole-cyclopropane hybrid molecules will undoubtedly be further unlocked, answering many of the questions currently being posed by researchers worldwide.